Cas no 4489-33-2 (N-{4-[(6-Chloropyridazin-3-yl)sulfamoyl]phenyl}acetamide)
4489-33-2 structure
Product Name:N-{4-[(6-Chloropyridazin-3-yl)sulfamoyl]phenyl}acetamide
CAS No:4489-33-2
MF:C12H11ClN4O3S
MW:326.758739709854
CID:4736391
Update Time:2023-08-15
N-{4-[(6-Chloropyridazin-3-yl)sulfamoyl]phenyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{[(6-chloropyridazin-3-yl)amino]sulfonyl}phenyl)acetamide
- Oprea1_516484
- MLS000585603
- N-{4-[(6-chloropyridazin-3-yl)sulfamoyl]phenyl}acetamide
- HMS2559L21
- STK037535
- SMR000207584
- 4-acetylamino-N-(6-chloro-pyridazin-3-yl)-benzenesulfonamide
- N-{4-[(6-Chloropyridazin-3-yl)sulfamoyl]phenyl}acetamide
-
- Inchi: 1S/C12H11ClN4O3S/c1-8(18)14-9-2-4-10(5-3-9)21(19,20)17-12-7-6-11(13)15-16-12/h2-7H,1H3,(H,14,18)(H,16,17)
- InChI Key: DQGCGYHKEFSCGC-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(N=N1)NS(C1C=CC(=CC=1)NC(C)=O)(=O)=O
Computed Properties
- Exact Mass: 326.024
- Monoisotopic Mass: 326.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 109
N-{4-[(6-Chloropyridazin-3-yl)sulfamoyl]phenyl}acetamide Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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